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Compound of Interest

Compound Name: Phenylbutazone-13C12

Cat. No.: B12057095 Get Quote

For researchers, scientists, and drug development professionals utilizing Phenylbutazone-
13C12, this guide provides an in-depth overview of its commercial availability, technical

specifications, and applications. Phenylbutazone-13C12 serves as a critical internal standard

for the quantitative analysis of Phenylbutazone, a nonsteroidal anti-inflammatory drug (NSAID),

in various biological matrices. Its use is essential for accurate and reliable results in

pharmacokinetic, metabolic, and residue analysis studies.

Commercial Availability
Phenylbutazone-13C12 is available from several reputable suppliers specializing in stable

isotope-labeled compounds and analytical standards. The primary commercial sources

identified are:

Sigma-Aldrich (VETRANAL®): Offers Phenylbutazone-(diphenyl-13C12) as an analytical

standard.[1]

MedchemExpress: Provides Phenylbutazone-13C12 for research purposes.

BOC Sciences: Lists Phenylbutazone-[13C12] among its available products.

These suppliers typically provide the compound in neat form and offer various quantities to suit

different research needs.
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The following table summarizes the key quantitative data for Phenylbutazone-13C12,

compiled from supplier specifications.

Property Value Source

Chemical Name
4-Butyl-1,2-diphenyl-13C12-

pyrazolidine-3,5-dione
Sigma-Aldrich

CAS Number 1325559-13-4
Sigma-Aldrich[1],

MedchemExpress

Molecular Formula 13C12C7H20N2O2 Sigma-Aldrich[1]

Molecular Weight 320.29 g/mol Sigma-Aldrich[1]

Mass Shift M+12 Sigma-Aldrich[1]

Purity Analytical Standard Grade Sigma-Aldrich[1]

Format Neat Sigma-Aldrich[1]

Mechanism of Action of Phenylbutazone
Phenylbutazone exerts its anti-inflammatory, analgesic, and antipyretic effects primarily through

the inhibition of cyclooxygenase (COX) enzymes. This inhibition prevents the conversion of

arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever.

The following diagram illustrates this signaling pathway.
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Mechanism of action of Phenylbutazone.

Experimental Protocols
Phenylbutazone-13C12 is predominantly used as an internal standard in liquid

chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of

Phenylbutazone. Below is a representative experimental protocol synthesized from established

methods for the analysis of Phenylbutazone in biological matrices.

Objective: To quantify the concentration of Phenylbutazone in an equine plasma sample using

Phenylbutazone-13C12 as an internal standard.

Materials:

Phenylbutazone analytical standard

Phenylbutazone-13C12 internal standard

HPLC-grade acetonitrile, methanol, and water

Formic acid

Equine plasma sample

Solid Phase Extraction (SPE) cartridges

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Procedure:

Preparation of Standard Solutions:

Prepare stock solutions of Phenylbutazone and Phenylbutazone-13C12 in methanol at a

concentration of 1 mg/mL.
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Prepare a series of working standard solutions of Phenylbutazone by serial dilution of the

stock solution with a mixture of water and methanol.

Prepare a working internal standard solution of Phenylbutazone-13C12 at a fixed

concentration.

Sample Preparation (Solid Phase Extraction):

To 1 mL of the equine plasma sample, add a known amount of the Phenylbutazone-
13C12 internal standard working solution.

Condition the SPE cartridge with methanol followed by water.

Load the plasma sample onto the SPE cartridge.

Wash the cartridge with water to remove interferences.

Elute the analyte and internal standard with acetonitrile.

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis:

HPLC Conditions:

Column: C18 reverse-phase column

Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

Flow Rate: 0.5 mL/min

Injection Volume: 10 µL

MS/MS Conditions:

Ionization Mode: Negative Electrospray Ionization (ESI-)
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Monitoring: Multiple Reaction Monitoring (MRM)

Monitor the specific precursor-to-product ion transitions for both Phenylbutazone and

Phenylbutazone-13C12.

Quantification:

Construct a calibration curve by plotting the ratio of the peak area of Phenylbutazone to

the peak area of Phenylbutazone-13C12 against the concentration of the

Phenylbutazone working standards.

Determine the concentration of Phenylbutazone in the plasma sample by interpolating its

peak area ratio on the calibration curve.

The following diagram illustrates the general experimental workflow for using Phenylbutazone-
13C12 as an internal standard.
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Workflow for quantification using an internal standard.

Logical Relationship for Quantification
The core principle behind using an isotopically labeled internal standard is that it behaves

chemically and physically identically to the analyte of interest during sample preparation and

analysis, but is distinguishable by its mass. This allows for the correction of any sample loss
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during extraction and any variations in instrument response. The logical relationship for

quantification is based on the consistency of the peak area ratio between the analyte and the

internal standard.
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Logical relationship for quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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